3-{[(ethylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 3-(ethylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C10H12N2O2S/c1-2-11-10(15)12-8-5-3-4-7(6-8)9(13)14/h3-6H,2H2,1H3,(H,13,14)(H2,11,12,15)
• InChI Key: ICTBXPTUJREELF-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NC1=CC=CC(=C1)C(=O)O
• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol

Description

3-{[(Ethylamino)carbonothioyl]amino}benzoic acid (ECBA) is a chemical compound that belongs to the class of thioamides. It has a molecular formula of C11H12N2O2S and a molecular weight of 240.29 g/mol. ECBA has gained significant interest in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.

Scientific Research Applications

3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been extensively studied for its potential applications in various scientific fields. In medicine, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been shown to exhibit antitumor, antiviral, and antibacterial properties. It has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia cells. 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has also been shown to inhibit the replication of the hepatitis B virus and the herpes simplex virus.
In agriculture, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been studied for its potential use as a herbicide. It has been found to inhibit the growth of various weed species, including barnyardgrass, green foxtail, and redroot pigweed. 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has also been shown to enhance the growth of certain crops, such as wheat and corn.
In industry, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been studied for its potential use as a corrosion inhibitor. It has been found to inhibit the corrosion of various metals, including steel, aluminum, and copper.

Mechanism of Action

The exact mechanism of action of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in cellular processes. For example, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and growth.
Biochemical and Physiological Effects
3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been shown to have various biochemical and physiological effects. In cancer cells, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been found to induce apoptosis, or programmed cell death. It has also been shown to inhibit the expression of various genes involved in cancer cell growth and proliferation. In bacteria, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has been found to inhibit the synthesis of peptidoglycan, a major component of bacterial cell walls. This results in the disruption of bacterial cell wall integrity and ultimately leads to bacterial cell death.

Advantages and Limitations for Lab Experiments

3-{[(ethylamino)carbonothioyl]amino}benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. It is also stable under various conditions and has a long shelf-life. However, 3-{[(ethylamino)carbonothioyl]amino}benzoic acid has some limitations. It is insoluble in water and requires the use of organic solvents for dissolution. It is also highly reactive and can react with various compounds, which can affect its activity.

Future Directions

There are several future directions for the study of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid. In medicine, further studies are needed to determine the potential of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid as a cancer treatment. Studies are also needed to determine the safety and efficacy of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid in humans. In agriculture, further studies are needed to determine the potential of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid as a herbicide and crop enhancer. Studies are also needed to determine the environmental impact of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid use. In industry, further studies are needed to determine the potential of 3-{[(ethylamino)carbonothioyl]amino}benzoic acid as a corrosion inhibitor and to develop more efficient and cost-effective synthesis methods.

Synthesis Methods

3-{[(ethylamino)carbonothioyl]amino}benzoic acid can be synthesized by reacting 3-aminobenzoic acid with ethyl isothiocyanate in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate thiourea, which is then hydrolyzed to yield 3-{[(ethylamino)carbonothioyl]amino}benzoic acid. The overall reaction can be represented as follows: